Cas no 897487-70-6 (1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-ylpropan-1-one)

• Product Name: 1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-ylpropan-1-one
• CAS No: 897487-70-6
• MF: C₁₆H₂₁N₃O₂S
• MW: 319.421842336655
• CID: 5488141
• Update Time: 2025-10-30

1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]propan-1-one
• 1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-ylpropan-1-one

• Inchi： 1S/C16H21N3O2S/c1-4-13(20)18-7-9-19(10-8-18)16-17-14-12(21-3)6-5-11(2)15(14)22-16/h5-6H,4,7-10H2,1-3H3
• InChI Key： YEGJIVVWJOHLQO-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(OC)C=CC(C)=C3S2)CC1)(=O)CC

Additional information on 1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-ylpropan-1-one

Research Briefing on 1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-ylpropan-1-one (CAS: 897487-70-6)

The compound 1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-ylpropan-1-one (CAS: 897487-70-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of 1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-ylpropan-1-one, which contribute to its bioactivity. The compound's benzothiazole core, coupled with the piperazine moiety, has been shown to interact with various biological targets, including enzymes and receptors implicated in neurodegenerative diseases and cancer. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its binding mechanisms and optimize its pharmacological profile.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Preliminary in vitro studies have demonstrated its efficacy in inhibiting specific kinases involved in cell proliferation and survival pathways. These findings suggest that 1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-ylpropan-1-one could serve as a lead compound for the development of novel anticancer therapies. Further investigations are underway to evaluate its selectivity and toxicity profiles in animal models.

In addition to its anticancer potential, recent research has explored the compound's neuroprotective effects. Studies have indicated that it may modulate neurotransmitter systems and reduce oxidative stress, making it a candidate for treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. However, these findings are still in the early stages, and more extensive preclinical studies are needed to validate these effects.

The synthesis of 1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-ylpropan-1-one has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, facilitating its use in further pharmacological studies. These advancements are critical for scaling up production and ensuring the compound's availability for clinical trials.

In conclusion, 1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-ylpropan-1-one represents a promising candidate for therapeutic development in oncology and neurology. Its unique chemical structure and multifaceted bioactivity warrant continued investigation. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and assessing its safety and efficacy in clinical settings.